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Compound of Interest

Compound Name: Rhazinilam

Cat. No.: B1252179 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Rhazinilam is paramount. Although specific

toxicological properties for Rhazinilam are not widely documented, its classification as an

antitumor agent with taxol-like activity necessitates stringent safety protocols.[1][2][3] The

following guidance provides essential procedural information for the safe operational handling

and disposal of Rhazinilam.

Physical and Chemical Properties
A summary of the known quantitative data for Rhazinilam is provided below.

Property Value Source

Molecular Formula C₁₉H₂₂N₂O PubChem

Molecular Weight 294.4 g/mol PubChem

Appearance Not specified -

Solubility Not specified -

Stability

Stable for several weeks at

0°C; decomposes rapidly at

room temperature.
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Personal Protective Equipment (PPE)
Due to the cytotoxic potential of Rhazinilam, a comprehensive suite of personal protective

equipment must be worn at all times during handling. This includes compounding,

administration, and disposal.[4][5][6][7]

PPE Category Specification Rationale

Gloves

Double-gloving with powder-

free, chemotherapy-rated

gloves.[4] The outer glove

should be placed over the

gown cuff.[7]

Prevents skin contact and

absorption. Double gloving

provides an additional barrier

in case of a tear or puncture in

the outer glove.[4]

Gown

Disposable, lint-free, low-

permeability gown with a solid

front, long sleeves, and tight-

fitting cuffs.[7]

Protects the body from

splashes and aerosol

exposure.

Eye and Face Protection
Safety goggles and a face

shield.[4][5]

Provides a full range of

protection against splashes to

the face and eyes.[4]

Respiratory Protection

An N95 respirator or higher

should be worn, especially

when handling the powdered

form of the compound or when

there is a risk of aerosolization.

[5]

Minimizes the risk of inhalation

exposure.

Head and Shoe Covers
Disposable head and shoe

covers.[5]

Prevents contamination of hair

and personal footwear.

Operational Plan: Handling and Storage
Engineering Controls:

All handling of Rhazinilam, including weighing, reconstitution, and aliquoting, should be

performed in a certified Class II Biosafety Cabinet (BSC) or a compounding aseptic
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containment isolator (CACI) to minimize aerosol generation and exposure.[6]

Work should be conducted in a designated area with restricted access.[7]

Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work surface within the BSC by covering it with a disposable, absorbent, plastic-backed pad.

Weighing: If handling the solid form, carefully weigh the required amount in the BSC. Use a

dedicated set of utensils (spatula, weighing paper).

Reconstitution: If preparing a solution, add the solvent slowly to the powdered Rhazinilam to

avoid splashing.

Storage: Rhazinilam should be stored under an inert atmosphere at 0°C.[8] It is noted to

decompose rapidly at room temperature.[8]

Labeling: All containers of Rhazinilam, whether in solid or solution form, must be clearly

labeled with the compound name, concentration, date, and appropriate hazard warnings

(e.g., "Cytotoxic," "Handle with PPE").

Disposal Plan
All waste generated from the handling of Rhazinilam must be treated as hazardous cytotoxic

waste.
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Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste, including gloves,

gowns, shoe covers, weighing paper, and

disposable pads, should be placed in a clearly

labeled, sealed, and puncture-resistant

hazardous waste container.

Liquid Waste

Unused solutions of Rhazinilam and any

contaminated solvents should be collected in a

designated, sealed, and clearly labeled

hazardous waste container. Do not pour down

the drain.[9]

Sharps

Any needles or other sharps used in the

handling of Rhazinilam should be disposed of

immediately in a designated sharps container

for cytotoxic waste.

Emergency Procedures: Spill Management
In the event of a Rhazinilam spill, immediate and appropriate action is crucial to prevent

exposure and contamination.
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Rhazinilam Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE
(if not already worn)

Contain the Spill
(use absorbent pads)

Clean the Spill Area
(use appropriate deactivating solution)

Dispose of all Contaminated Materials
as Hazardous Waste

Document the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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